Cas no 1214386-89-6 (4',6-Difluorobiphenyl-2-carbonitrile)
1214386-89-6 structure
Product Name:4',6-Difluorobiphenyl-2-carbonitrile
CAS No:1214386-89-6
MF:C13H7F2N
MW:215.198189973831
CID:4999037
Update Time:2023-08-24
4',6-Difluorobiphenyl-2-carbonitrile Chemical and Physical Properties
Names and Identifiers
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- 4',6-difluorobiphenyl-2-carbonitrile
- 4',6-Difluorobiphenyl-2-carbonitrile
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- Inchi: 1S/C13H7F2N/c14-11-6-4-9(5-7-11)13-10(8-16)2-1-3-12(13)15/h1-7H
- InChI Key: MUMVSQHSGOERFI-UHFFFAOYSA-N
- SMILES: FC1=CC=CC(C#N)=C1C1C=CC(=CC=1)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 275
- XLogP3: 3.5
- Topological Polar Surface Area: 23.8
4',6-Difluorobiphenyl-2-carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A011001447-250mg |
4',6-Difluorobiphenyl-2-carbonitrile |
1214386-89-6 | 97% | 250mg |
$494.40 | 2023-09-04 | |
| Alichem | A011001447-500mg |
4',6-Difluorobiphenyl-2-carbonitrile |
1214386-89-6 | 97% | 500mg |
$855.75 | 2023-09-04 | |
| Alichem | A011001447-1g |
4',6-Difluorobiphenyl-2-carbonitrile |
1214386-89-6 | 97% | 1g |
$1460.20 | 2023-09-04 |
4',6-Difluorobiphenyl-2-carbonitrile Related Literature
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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Dongjia Han,Bing Xue,Juan Du,Tomohiro Miyatake,Hitoshi Tamiaki,Xin Xing,Wei Yuan,Yanyan Li Phys. Chem. Chem. Phys., 2016,18, 24252-24260
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Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
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4. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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